![molecular formula C15H14N2O B5205877 2-hydroxy-6-(4-propylphenyl)nicotinonitrile](/img/structure/B5205877.png)
2-hydroxy-6-(4-propylphenyl)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-6-(4-propylphenyl)nicotinonitrile, also known as PPY-3-36, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPY-3-36 is a nicotinic acetylcholine receptor (nAChR) agonist that has been shown to modulate the activity of these receptors in the brain.
Mechanism of Action
2-hydroxy-6-(4-propylphenyl)nicotinonitrile acts as an agonist at the nAChR, which are ion channels that are activated by the neurotransmitter acetylcholine. The activation of these receptors by this compound leads to an increase in the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine. This increase in neurotransmitter release is thought to be responsible for the cognitive-enhancing effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. The compound has been demonstrated to enhance learning and memory, increase attention span, and improve cognitive function. This compound has also been shown to increase the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-hydroxy-6-(4-propylphenyl)nicotinonitrile in laboratory experiments is its ability to enhance cognitive function and improve memory in animal models. This makes it a useful tool for investigating the neural mechanisms underlying learning and memory processes. However, one of the limitations of using this compound is its potential toxicity. The compound has been shown to have a narrow therapeutic window, which means that it can be toxic at high doses.
Future Directions
There are several future directions for research on 2-hydroxy-6-(4-propylphenyl)nicotinonitrile. One area of interest is the potential use of the compound as a treatment for neurological disorders such as Alzheimer's disease and schizophrenia. Another area of research is the development of new synthetic methods for producing this compound that are more efficient and cost-effective. Additionally, further investigation is needed to determine the long-term effects of this compound on cognitive function and overall health.
Synthesis Methods
The synthesis of 2-hydroxy-6-(4-propylphenyl)nicotinonitrile involves a multi-step process that begins with the reaction of 4-propylbenzaldehyde with malononitrile, followed by the addition of a Grignard reagent to form the intermediate. The intermediate is then reacted with 2-hydroxy-6-bromo-nicotinic acid to yield the final product, this compound. The synthesis of this compound is a complex process that requires careful attention to detail and expertise in organic chemistry.
Scientific Research Applications
2-hydroxy-6-(4-propylphenyl)nicotinonitrile has been the subject of numerous scientific studies due to its potential therapeutic applications. The compound has been shown to enhance cognitive function, improve memory, and increase attention span in animal models. This compound has also been investigated as a potential treatment for nicotine addiction and neurological disorders such as Alzheimer's disease and schizophrenia.
properties
IUPAC Name |
2-oxo-6-(4-propylphenyl)-1H-pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O/c1-2-3-11-4-6-12(7-5-11)14-9-8-13(10-16)15(18)17-14/h4-9H,2-3H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVSDQWBROXINKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C2=CC=C(C(=O)N2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.